molecular formula C12H11NO2 B071087 4-(4-methylphenyl)-1H-pyrrole-3-carboxylic Acid CAS No. 191668-22-1

4-(4-methylphenyl)-1H-pyrrole-3-carboxylic Acid

Cat. No. B071087
CAS RN: 191668-22-1
M. Wt: 201.22 g/mol
InChI Key: ZAJLJBWVJBNSMR-UHFFFAOYSA-N
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Description

4-(4-methylphenyl)-1H-pyrrole-3-carboxylic Acid is an organic compound . It is a type of carboxylic acid, which is a class of compounds that contain a carboxyl functional group .


Synthesis Analysis

The synthesis of 4-(4-methylphenyl)-1H-pyrrole-3-carboxylic Acid can be achieved through various methods. One such method involves the Friedel–Crafts reaction between toluene and succinic anhydride, catalyzed by a Lewis acid such as aluminium chloride . Another method involves the reaction of 3-choloro-4-methylaniline, and 2-(3-nitrophenyl)-4H-benzo-[1,3]oxazin-4-one .


Molecular Structure Analysis

The molecular structure of 4-(4-methylphenyl)-1H-pyrrole-3-carboxylic Acid can be analyzed using various spectroscopic techniques. The compound has a molecular weight of 192.21 .


Chemical Reactions Analysis

Esters, like 4-(4-methylphenyl)-1H-pyrrole-3-carboxylic Acid, can undergo various chemical reactions. They can be converted to amides via an aminolysis reaction. They can also undergo trans-esterification reactions to form different esters. Furthermore, esters can be reduced to form alcohols or aldehydes depending on the reducing agent .


Physical And Chemical Properties Analysis

4-(4-methylphenyl)-1H-pyrrole-3-carboxylic Acid is a white powder with a melting point of 129 °C . It is insoluble in water .

Scientific Research Applications

Photoproduct Analysis

This compound exhibits characteristic absorption bands of COOH and CH groups, which are crucial for photoproduct analysis. Using techniques like GC-MS, ETIR, and GC-FTIR, researchers can confirm the successive oxidation states of methyl substituents such as alcohol, aldehyde, and carboxylic acids .

Polymer Research

The compound’s biphenyl structure makes it a candidate for monomer synthesis, which can be used in the creation of linear long-chain polymers through polycondensation reactions. This has implications for developing new materials with specific mechanical and chemical properties .

Catalysis

4-(4-methylphenyl)-1H-pyrrole-3-carboxylic Acid: can act as a ligand for catalysts used in photooxidation reactions. This is particularly useful in selective photooxygenation processes where catalysts are required to facilitate the reaction under visible light irradiation .

Safety and Hazards

The compound is classified as flammable. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

4-(4-methylphenyl)-1H-pyrrole-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11NO2/c1-8-2-4-9(5-3-8)10-6-13-7-11(10)12(14)15/h2-7,13H,1H3,(H,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZAJLJBWVJBNSMR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=CNC=C2C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00443392
Record name 4-(4-methylphenyl)-1H-pyrrole-3-carboxylic Acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00443392
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

201.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-methylphenyl)-1H-pyrrole-3-carboxylic Acid

CAS RN

191668-22-1
Record name 4-(4-methylphenyl)-1H-pyrrole-3-carboxylic Acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00443392
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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